Cas no 1207052-24-1 (2-[4-(4-chlorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(pyridin-3-yl)methyl]acetamide)

• Product Name: 2-[4-(4-chlorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(pyridin-3-yl)methyl]acetamide
• CAS No: 1207052-24-1
• MF: C₁₈H₁₅ClN₄O₂
• MW: 354.79030251503
• CID: 5771927
• Update Time: 2025-06-14

2-[4-(4-chlorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(pyridin-3-yl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[4-(4-chlorophenyl)-6-oxopyrimidin-1-yl]-N-(pyridin-3-ylmethyl)acetamide
• 2-[4-(4-chlorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(pyridin-3-yl)methyl]acetamide

• Inchi： 1S/C18H15ClN4O2/c19-15-5-3-14(4-6-15)16-8-18(25)23(12-22-16)11-17(24)21-10-13-2-1-7-20-9-13/h1-9,12H,10-11H2,(H,21,24)
• InChI Key： ZCOVPIUTWZXKGO-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CN=C1)(=O)CN1C=NC(C2=CC=C(Cl)C=C2)=CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on 2-[4-(4-chlorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(pyridin-3-yl)methyl]acetamide

Research Brief on 2-[4-(4-chlorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(pyridin-3-yl)methyl]acetamide (CAS: 1207052-24-1)

In recent years, the compound 2-[4-(4-chlorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(pyridin-3-yl)methyl]acetamide (CAS: 1207052-24-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrimidinone and pyridine moieties, has demonstrated promising pharmacological properties, particularly in the context of targeted therapies. The following research brief synthesizes the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

The synthesis of 2-[4-(4-chlorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(pyridin-3-yl)methyl]acetamide involves a multi-step process that emphasizes the formation of the pyrimidinone core followed by the introduction of the pyridinylmethylacetamide side chain. Recent studies have optimized this synthetic route to improve yield and purity, which is critical for scaling up production for preclinical and clinical studies. Advanced analytical techniques, including NMR spectroscopy and high-resolution mass spectrometry, have been employed to confirm the structural integrity of the compound.

Mechanistic studies have revealed that this compound exhibits potent inhibitory activity against specific kinase targets, which are implicated in various pathological conditions such as cancer and inflammatory diseases. In vitro assays have demonstrated its ability to selectively bind to the ATP-binding site of these kinases, thereby disrupting downstream signaling pathways. Molecular docking simulations further support these findings, highlighting the compound's high binding affinity and specificity.

Preclinical evaluations of 2-[4-(4-chlorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(pyridin-3-yl)methyl]acetamide have shown encouraging results. In animal models of cancer, the compound has exhibited significant tumor growth inhibition with minimal off-target effects. Pharmacokinetic studies indicate favorable bioavailability and a manageable safety profile, suggesting its potential as a candidate for further clinical development. Additionally, recent research has explored its application in combination therapies, where it has shown synergistic effects with existing chemotherapeutic agents.

Despite these promising findings, challenges remain in the development of this compound. Issues such as metabolic stability, potential drug-drug interactions, and long-term toxicity need to be addressed in future studies. Ongoing research is also focused on identifying biomarkers that could predict patient response to this therapy, thereby enabling personalized treatment approaches.

In conclusion, 2-[4-(4-chlorophenyl)-6-oxo-1,6-dihydropyrimidin-1-yl]-N-[(pyridin-3-yl)methyl]acetamide represents a compelling area of investigation in chemical biology and drug discovery. Its unique structural features and pharmacological properties position it as a viable candidate for addressing unmet medical needs. Continued research and development efforts will be essential to fully realize its therapeutic potential and translate these findings into clinical applications.